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Compound of Interest

Compound Name: Erbium(3+);chloride;hexahydrate

Cat. No.: B13909189

Get Quote

Before integrating ErCl₃·6H₂O into biological systems or synthetic workflows, we must establish

a rigorous understanding of its baseline hazard profile. Erbium(III) chloride hexahydrate forms

monoclinic crystals where the Er³⁺ ion is octa-coordinated, forming[Er(H₂O)₆Cl₂]⁺ ions with an

isolated Cl⁻ completing the structure[1]. While erbium compounds are generally considered to

have low systemic toxicity, the chloride salt presents specific localized hazards due to its acidic

nature upon hydrolysis.

According to standardized safety data[2], ErCl₃·6H₂O is classified under Regulation (EC) No

1272/2008 with specific target organ toxicity. The quantitative and regulatory profile is

summarized below:

Table 1: Physicochemical & Hazard Profile of ErCl₃·6H₂O
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Parameter Value
Analytical/Regulatory
Standard

Chemical Formula ErCl₃·6H₂O -

CAS Number 10025-75-9 Chemical Abstracts Service

Molecular Weight 381.71 g/mol Mass Spectrometry

Appearance Pink/violet crystals Visual Inspection

GHS Hazard Codes H315, H319, H335 Regulation (EC) No 1272/2008

Target Organ Respiratory system Inhalation Toxicity Data

Required PPE
N95 Respirator, Nitrile Gloves,

Safety Goggles
OSHA/NIOSH Standards

Hazard Mitigation Logic
The causality behind the required Personal Protective Equipment (PPE) is directly linked to the

compound's hygroscopic and mildly acidic properties. When inhaled, the dust interacts with the

mucosal membranes of the respiratory tract, leading to localized hydrolysis and irritation

(H335). Therefore, an N95/FFP2 respirator is not just a recommendation; it is a mechanistic

requirement to prevent mucosal micro-abrasions[3].
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Logical workflow for hazard identification and PPE mitigation for ErCl3·6H2O exposure.

Biomedical & Drug Development Applications
Beyond its industrial use in optical amplifiers, ErCl₃·6H₂O is increasingly utilized as a precursor

in nanomedicine. Its unique electron configuration allows it to act as a powerful dopant and

catalytic center.

Near-Infrared (NIR) Bioimaging Probes
Erbium(3+)-doped nanoparticles are highly valued in bioimaging because they emit in the near-

infrared (NIR) window (~1530 nm). This specific wavelength allows for deep tissue penetration

while bypassing the autofluorescence typically generated by biological samples[1][4]. When
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complexed with ligands like quinolin-8-olate, the resulting nanoparticles exhibit excellent

biocompatibility, making them ideal for in vivo diagnostics.

Table 2: Cytotoxicity Profile of Erbium(3+):quinolin-8-olate Nanoparticles[4]

Cell Line Tissue Origin
IC50 (24h
Incubation)

Assay Method

HeLa Cervical Cancer > 100 µg/mL MTT Assay

MCF-7 Breast Cancer > 100 µg/mL MTT Assay

HEK-293
Human Embryonic

Kidney
> 100 µg/mL MTT Assay

Antimicrobial Nanoalloys (CuEr NAs)
Recent advancements have leveraged ErCl₃·6H₂O to synthesize copper-erbium (CuEr)

nanoalloys. These "popcorn-shaped" nanostructures act as enzyme-mimics (nanozymes),

exhibiting potent peroxidase-like activity. By converting low, non-toxic concentrations of

endogenous or applied hydrogen peroxide (H₂O₂) into highly reactive hydroxyl radicals (•OH),

they effectively disrupt the membranes of Gram-negative pathogens and promote wound

healing[5].

Validated Experimental Workflows
To ensure reproducibility and scientific integrity, the following protocols are designed as self-

validating systems. I have explicitly detailed the mechanistic causality behind each critical step.

Protocol 1: Synthesis of CuEr Nanoalloys for
Antimicrobial Applications
This protocol details the co-reduction of copper and erbium precursors to form highly catalytic

nanoalloys[5].

Materials: CuCl₂·2H₂O (2 mM), ErCl₃·6H₂O (0.03 mM), NaBH₄ (20 mg/mL), NaOH (100

mg/mL), Deionized water.
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Step-by-Step Methodology:

Precursor Mixing: In a 50 mL round-bottom flask, add 0.2 mL of aqueous CuCl₂·2H₂O and 2

mL of aqueous ErCl₃·6H₂O to 5 mL of deionized water. Stir vigorously at room temperature.

Primary Reduction: Inject 50 μL of freshly prepared NaBH₄ (20 mg/mL) into the mixture

under continuous stirring.

Mechanistic Causality: NaBH₄ acts as a strong reducing agent to co-reduce Cu²⁺ and Er³⁺

ions. Fresh preparation is mandatory as NaBH₄ rapidly hydrolyzes in water, losing its

reductive capacity.

pH Modulation & Stabilization: Immediately add NaOH solution (20 μL, 100 mg/mL) dropwise

to adjust the pH. Stir for an additional 2 hours.

Mechanistic Causality: The reduction kinetics of erbium and copper differ significantly. An

alkaline environment stabilizes the intermediate clusters, preventing rapid thermodynamic

agglomeration. This kinetic trapping yields the high-surface-area "popcorn" morphology

essential for maximizing peroxidase-like catalytic efficiency.

Self-Validation Checkpoint: Post-synthesis, analyze the colloidal suspension using Dynamic

Light Scattering (DLS). A polydispersity index (PDI) < 0.2 confirms uniform morphology. The

absence of macroscopic precipitation after 24 hours validates the successful stabilizing effect

of the NaOH pH adjustment.
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Synthesis workflow and antimicrobial mechanism of action for CuEr nanoalloys.
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Protocol 2: Synthesis of PEGylated Erbium(3+):quinolin-
8-olate Nanoparticles
This protocol outlines a precipitation method to create stable NIR bioimaging probes[4].

Materials: ErCl₃·6H₂O, 8-Hydroxyquinoline, Ethanol, PEG (MW 2000), Dialysis membrane

(MWCO 10 kDa).

Step-by-Step Methodology:

Solution Preparation: Dissolve 0.38 g of ErCl₃·6H₂O in 20 mL of ethanol. Separately, dissolve

0.44 g of 8-hydroxyquinoline in 20 mL of ethanol.

Thermal Precipitation: In a three-neck flask, heat the ErCl₃ solution to 60°C with constant

stirring. Slowly add the 8-hydroxyquinoline solution dropwise.

Mechanistic Causality: The quinolin-8-olate ligand serves a dual purpose. Structurally, it

facilitates nanoparticle precipitation. Photophysically, it acts as a "sensitizing antenna" to

efficiently transfer absorbed energy to the Er³⁺ ion, overcoming the inherently low

absorption cross-section of lanthanide f-f transitions.

PEGylation: Introduce PEG (MW 2000) to the heated mixture and stir for 1 hour, followed by

dialysis (MWCO 10 kDa) against deionized water for 24 hours.

Mechanistic Causality: PEGylation provides a dense hydrophilic corona. This steric

hindrance prevents protein opsonization in biological media, drastically improving the in

vivo circulation half-life.

Self-Validation Checkpoint: Measure the fluorescence emission spectrum of the dialyzed

sample under ~380 nm excitation. A sharp emission peak at ~1530 nm confirms successful

Er³⁺ doping and functional energy transfer. Furthermore, Electrophoretic Light Scattering

(ELS) should yield a Zeta potential of approximately -25 ± 5 mV, validating successful

surface coating.

Environmental Remediation: Er(III) Recovery
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With the increasing use of rare-earth elements in technology and medicine, managing Er(III)

runoff is a growing ecological priority. Low concentrations of Er(III) ions in water can be

efficiently recovered using Heptadecyl-1,1-bisphosphonic Acid (HBPA) via a complexation-

assisted precipitation method[6].

Table 3: Er(III) Ion Removal Efficiency using HBPA Adsorbent[6]

Temperature (°C)
Max Complexation
Capacity (mg/g)

Removal Rate (%) Mechanism

3.5 – 24 ~265.3 - Cation-exchange

30 360.8 -
Complexation-

assisted precipitation

40 - 99.9

Optimal

thermodynamic

binding

51 Decreased -
Hydrolysis of Er(III)

bisphosphonate

By adjusting the pH to 6–8 using sodium bicarbonate, HBPA achieves a 99.8% removal

efficiency for Er(III) ions even in complex tap water matrices containing competing alkaline-

earth metals (Mg²⁺, Ca²⁺, Sr²⁺)[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13909189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

